N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C12H18N4O5S/c1-15-9-10(8-13-15)22(19,20)14-4-6-21-7-5-16-11(17)2-3-12(16)18/h8-9,14H,2-7H2,1H3
• InChI Key: LRYBTWQBKLRNGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCCOCCN2C(=O)CCC2=O
• Molecular Formula: C12H18N4O5S
• Molecular Weight: 330.36 g/mol

Description

N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C12H18N4O5S and its molecular weight is 330.36. The purity is usually 95%.
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Scientific Research Applications

Selective 5-HT7 Receptor Ligands

N-alkylation of the sulfonamide moiety in arylsulfonamide derivatives of (aryloxy)ethyl piperidines is a strategy for designing selective 5-HT7 receptor ligands. This approach facilitates the creation of multifunctional agents that offer a polypharmacological approach to treating complex diseases. A study identified potent and selective 5-HT7 receptor antagonists and multimodal 5-HT/dopamine receptor ligands, demonstrating antidepressant-like and pro-cognitive properties in vivo, suggesting their therapeutic potential for CNS disorders (Canale et al., 2016).

Antibacterial Agents

Research aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents resulted in the development of pyran, pyridine, and pyridazine derivatives. The newly synthesized compounds exhibited significant antibacterial activity, highlighting the potential of sulfonamide derivatives in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Herbicidal Activity

Substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds have been shown to possess excellent herbicidal activity across a broad spectrum of vegetation at low application rates. This finding opens up new avenues for developing effective herbicides based on sulfonamide derivatives, potentially contributing to agricultural pest management solutions (Moran, 2003).

Carbonic Anhydrase Inhibition

Studies on polymethoxylated-pyrazoline benzene sulfonamides have investigated their cytotoxic activities on tumor and non-tumor cell lines and their inhibitory effects on carbonic anhydrase isoenzymes. These compounds showed significant tumor selectivity and potent carbonic anhydrase inhibitory activity, suggesting their utility in therapeutic applications targeting carbonic anhydrase isoenzymes (Kucukoglu et al., 2016).